Cas no 1699146-82-1 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1699146-82-1
• MF: C₈H₁₂BrN₅O
• MW: 274.11777973175
• CID: 6032242
• PubChem ID: 103098639
• Update Time: 2025-06-08

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• 1699146-82-1
• EN300-1108550

• Inchi： 1S/C8H12BrN5O/c9-7-11-8(10)12-14(7)5-6(15)13-3-1-2-4-13/h1-5H2,(H2,10,12)
• InChI Key： OXLYZQNPRRVBMS-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 273.02252g/mol
• Monoisotopic Mass: 273.02252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1699146-82-1) in Modern Chemical and Pharmaceutical Research

The compound 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one, identified by its CAS number 1699146-82-1, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both pyrrolidine and triazole moieties in its structure endows it with unique pharmacological properties, making it a promising candidate for further exploration.

Recent research has highlighted the versatility of heterocyclic compounds like 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one. The triazole ring, known for its stability and biological activity, has been extensively studied for its role in modulating various biological pathways. In particular, derivatives of triazole have shown promise in the development of antimicrobial and anti-inflammatory agents. The incorporation of a pyrrolidine moiety further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. This synergistic combination makes 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one a compelling subject for further investigation.

The structural motif of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1-(pyrrolidin-1-y)ethanone is particularly noteworthy due to its ability to engage with multiple biological targets. The amino group at the 3-position of the triazole ring provides a site for hydrogen bonding interactions, which are crucial for binding to biological receptors. Meanwhile, the bromine substituent at the 5-position introduces electrophilic character, enhancing reactivity and allowing for further derivatization. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In the context of drug discovery, the significance of 2-(3-amino-bromo-triazol-pyrrolidinone) lies in its potential to serve as a lead compound for developing small-molecule drugs. The combination of a triazole and pyrrolidine framework has been observed to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Furthermore, computational studies have suggested that this compound may exhibit favorable interactions with enzymes and receptors involved in disease pathways. These findings underscore the importance of exploring derivatives of this class for therapeutic applications.

Current research trends indicate that molecules containing both triazole and pyrrolidine moieties are being actively investigated for their pharmacological potential. For instance, recent studies have demonstrated that certain derivatives of this class exhibit inhibitory activity against enzymes implicated in cancer progression. The structural features of 2-(3-amino-bromo-triazol-pyrrolidinone) make it a suitable candidate for further optimization to enhance its efficacy as an inhibitor or modulator of these enzymes. Such findings are particularly relevant given the growing demand for targeted therapies in oncology.

The synthesis of CAS No 1699146 82 1 involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the preparation of a brominated triazole precursor followed by functionalization with a pyrrolidine group via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this class of compounds. These improvements are essential for facilitating further preclinical and clinical studies.

The pharmacokinetic profile of 2-(3-amino-bromo-triazol-pyrrolidinone) is another critical aspect that warrants attention. Preliminary studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. These properties are favorable for drug development as they ensure sustained activity at therapeutic levels without rapid degradation. Additionally, the compound's solubility profile appears promising for formulation into oral or injectable dosage forms.

From a medicinal chemistry perspective, the exploration of analogs derived from CAS No 1699146 82 1 offers numerous opportunities for structure-based drug design. By modifying substituents on either the triazole or pyrrolidine moieties, researchers can fine-tune pharmacological properties such as potency, selectivity, and toxicity profiles. This approach aligns with contemporary trends in drug discovery where rational design based on structural insights plays a pivotal role.

The interdisciplinary nature of research involving compounds like CAS No 1699146 82 1 underscores their relevance across multiple scientific domains including organic chemistry,medicinal chemistry, pharmacology,and biochemistry*. Collaborative efforts between academic institutions,pharmaceutical companies, and biotechnology firms are essential for advancing our understanding of these molecules' potential applications.

In conclusion,CAS No 1699146 82 1 (2-(3-amino-bromo-triazol-pyrrolidinone) stands as a testament to the ongoing innovation in chemical biology and drug development.* Its unique structural features,* combined with promising preclinical data,* position it as a valuable asset* in*the*search*for*novel*therapeutic*interventions.*As*research*continues*,we*can*anticipate*more*insights*into*its*biochemical*mechanisms*and*promising*pipeline*candidates.*